Cas no 29838-70-8 (Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI))

• Product name: Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)
• CAS No: 29838-70-8
• MF: C₉H₁₇N₃O₇
• MW: 279.24718
• CID: 287112
• PubChem ID: 300414

Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)
• 1-ethyl-1-nitroso-3-[2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]urea
• 2-deoxy-2-{[ethyl(nitroso)carbamoyl]amino}hexopyranose
• AC1L6W9Z
• NSC174793
• 29838-70-8
• DTXSID90306260
• NSC-174793

• Inchi： InChI=1S/C9H17N3O7/c1-2-12(11-18)9(17)10-5-7(15)6(14)4(3-13)19-8(5)16/h4-8,13-16H,2-3H2,1H3,(H,10,17)
• InChI Key： IXFMPDXUKARPQP-UHFFFAOYSA-N
• SMILES： CCN(C(NC1C(O)OC(CO)C(O)C1O)=O)N=O

Computed Properties

• Exact Mass: 279.10671
• Monoisotopic Mass: 279.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.76
• Refractive Index: 1.65
• PSA: 151.92
• LogP: -2.10990